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Compound of Interest

Compound Name:

benzodioxole
CAS No.: 56219-51-3
Cat. No.: B3272121

5-(3-bromopropoxy)-2H-1,3-

Get Quote

Executive Summary & Compound Identity

Bromopropoxy benzodioxole acts as a lipophilic alkylating agent. Its mass spectrum is defined

by the interplay between the stable benzodioxole core and the labile bromopropyl side chain.

Feature

Specification

IUPAC Name

5-(3-bromopropoxy)-1,3-benzodioxole

Molecular Formula

Molecular Weight

259.10 g/mol

Core Structure

Sesamol (3,4-methylenedioxyphenol) ether-

linked to a propyl bromide chain

Key Application

Intermediate for 5-HT1A receptor agonists (e.g.,

Flesinoxan)
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Experimental Methodology (GC-MS Protocol)

To ensure reproducible fragmentation data, the following self-validating protocol is
recommended. This setup minimizes thermal degradation prior to ionization.

Instrumental Parameters

o System: Gas Chromatography coupled with Single Quadrupole Mass Spectrometer (GC-
MS).

¢ lonization: Electron Impact (El) at 70 eV.

e Source Temperature: 230°C (High enough to prevent condensation, low enough to avoid
pyrolysis).

o Transfer Line: 280°C.

e Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS or HP-5MS), 30m x 0.25mm ID x
0.25um film.

Sample Preparation & Injection

e Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) (HPLC Grade). Avoid
methanol to prevent potential nucleophilic substitution of the bromide in the heated injector.

« Injection Mode: Splitless (1 pL) to maximize sensitivity for minor fragments, or Split (1:20) for
purity checks.

e Inlet Temperature: 250°C.

Fragmentation Analysis: The Bromopropoxy
Benzodioxole Signature

The mass spectrum is characterized by three distinct mechanistic zones: the Molecular lon
Cluster, the Ether Cleavage, and the Benzodioxole Rearrangement.

A. Molecular lon Cluster ()
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The presence of a single bromine atom dictates the molecular ion appearance.
e Observed Peaks: m/z 258 and 260.
 Intensity Ratio: ~1:1 (reflecting the natural abundance of

[50.7%] and
[49.3%)]).

o Diagnostic Value: This "twin peak" signature confirms the mono-brominated state
immediately.

B. Primary Fragmentation Pathways

The fragmentation is driven by the ionization of the ether oxygen and the inductive effect of the
bromine.

1. Homolytic Cleavage of the C-Br Bond (Loss of Halogen)

e Mechanism: The weakest bond in the side chain (C-Br) breaks.
e Fragment:

e m/z: 179 (Base Peak candidate).

e Structure:

(Phenoxypropyl cation).

« Stability: This ion is stabilized by resonance from the oxygen lone pair into the aromatic ring.
It often cyclizes to form a stable bicyclic chroman-type ion.

2. Ether Cleavage (Formation of Sesamol lon)

e Mechanism: Cleavage at the

bond, often accompanied by Hydrogen transfer (McLafferty-like rearrangement involving the

-hydrogen on the propyl chain).
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e Fragment:
or

e m/z: 138 (Sesamol radical cation) or 137 (Sesamol cation).

« Significance: Confirms the integrity of the benzodioxole-oxygen core.

3. Alkyl Chain Fragmentation

e Fragment:
e m/z: 121/ 123 (Doublet).

e Observation: Usually low abundance due to the charge preferring the aromatic fragment
(Stevenson’s Rule), but detectable.

C. Benzodioxole Core Degradation

e m/z 135: Characteristic of the methylenedioxybenzyl moiety, but less prominent here due to
the ether linkage.

e m/z 65: Cyclopentadienyl cation, formed after the loss of CO and fragmentation of the
aromatic ring (deep fragmentation).

Comparative Analysis: Bromo- vs. Chloro- Analog

This section compares 5-(3-bromopropoxy)-1,3-benzodioxole with 5-(3-chloropropoxy)-1,3-
benzodioxole to aid in derivative identification.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Bromopropoxy Analog Chloropropoxy Analog
Feature .
(Target) (Alternative)
Molecular lon (
258/ 260 (1:1 Ratio) 214/ 216 (3:1 Ratio)
)
Halogen Loss (
m/z 179 (Strong signal) m/z 179 (Strong signal)

)

Bond Dissociation Energy

C-Br (~276 kJ/mol) - Weaker C-CI (~338 kJ/mol) - Stronger

Fragmentation Efficiency

Lower (More stable
Higher (Br leaves easily)

)

Base Peak

Often m/z 138 or 179 Often m/z 179 or 214

Key Difference

Isotope Pattern is the primary
differentiator. The "Twin
Towers" of Br vs. the "3-to-1"
of Cl.

Visualization of Fragmentation Pathways[1][2][3]

The following diagram illustrates the mechanistic pathways leading to the major ions observed.
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Molecular lon (M+)
m/z 258/260

(1:1 Doublet)

H-Rearrangement

- C3H5Br - «C3H6Br

- Bre (79/81)

[M - Br]+ Sesamol Radical Cation Sesamol Cation
m/z 179 [Ar-OH]+ [Ar-O]+
(Stabilized Ether Cation) m/z 138 m/z 137

Ring Degradation
- CO, -CHO

- C2H40 (Ethylene oxide)

Benzodioxole Fragment Cyclopentadieny!
m/z 135 m/z 65

Click to download full resolution via product page

Caption: Mechanistic fragmentation tree for 5-(3-bromopropoxy)-1,3-benzodioxole under 70 eV
El.

Summary of Diagnostic lons

. . . Relative
m/z Value lon Identity Origin | Mechanism
Abundance
Molecular lon (Isotope
258 / 260 Moderate
doublet)
Loss of Bromine _
179 ) High / Base Peak
radical
Sesamol radical (H- )
138 High
transfer)
Sesamol cation (Ether
137 Moderate
cleavage)
121/123 Bromopropyl cation Low
Aromatic ring
65 Moderate

breakdown
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Bromopropoxy Benzodioxole]. BenchChem, [2026]. [Online PDF]. Available at:
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spectrometry-of-bromopropoxy-benzodioxole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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